Cas no 1807125-02-5 (4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde
• CAS No: 1807125-02-5
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• CID: 4886045
• Update Time: 2025-05-23

4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO/c9-1-4-5(8(11)12)2-13-6(3-14)7(4)10/h2-3,8H,1H2
• InChI Key： HWXZYQCUIXPIFT-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=O)N=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde

4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde: A Comprehensive Overview

4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde, with the CAS number 1807125-02-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates multiple substituents that confer it with distinctive chemical properties and potential applications.

The molecular structure of 4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde features a pyridine ring with a carboxaldehyde group at the 2-position, a bromomethyl group at the 4-position, and a difluoromethyl group at the 5-position, along with a fluorine atom at the 3-position. This arrangement of substituents creates a molecule with significant steric and electronic diversity, making it an attractive candidate for various chemical transformations and functionalization studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving halogenation, alkylation, and oxidation reactions. Researchers have explored various reaction pathways to optimize the yield and purity of 4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde, leveraging both traditional and modern synthetic techniques.

The compound's unique properties have led to its investigation in several application areas. In pharmacology, it has been studied as a potential lead compound for drug development, particularly in targeting specific biological pathways or enzymes. Its ability to undergo further functionalization makes it a versatile building block for constructing more complex molecules with desired bioactivity.

In materials science, 4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde has been explored for its potential in creating advanced materials, such as coordination polymers or metal-organic frameworks (MOFs). The presence of multiple functional groups allows for strong interactions with metal ions, making it a promising candidate for constructing porous materials with tailored properties.

Recent studies have also highlighted the compound's role in catalytic processes. Its ability to act as a ligand or catalyst precursor has opened new avenues in asymmetric catalysis and enantioselective synthesis. Researchers have reported enhanced catalytic performance when using this compound as part of catalytic systems, underscoring its potential in industrial applications.

The environmental impact and sustainability aspects of 4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde have also come under scrutiny. Scientists are investigating methods to minimize waste generation during its synthesis and maximize its recyclability. These efforts align with broader goals of sustainable chemistry and green manufacturing.

In conclusion, 4-(Bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde, CAS number 1807125-02-5, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and versatile properties continue to drive innovative research and development, positioning it as a key player in modern chemical science.